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Abstract
Otophylloside O is a C21 steroidal glycoside, a class of natural products known for their

diverse biological activities. This technical guide provides a comprehensive overview of the

discovery, natural source, and available scientific data on Otophylloside O. Due to the limited

public availability of full-text primary literature, this document summarizes the current

knowledge based on accessible abstracts and related research, highlighting areas where

further information is required. While specific biological activities for Otophylloside O have not

been detailed in the public domain, the known bioactivities of closely related compounds from

its natural source, Cynanchum otophyllum, are discussed to provide a contextual framework for

future research.

Discovery and Natural Source
Otophylloside O was first identified as a novel natural product isolated from the roots of

Cynanchum otophyllum C.K.Schneid (Apocynaceae)[1][2]. This perennial herbaceous plant is

primarily distributed in southwest China and has a history of use in traditional Chinese medicine

for treating conditions such as epilepsy, rheumatic arthritis, and eczema. The discovery of

Otophylloside O was part of broader phytochemical investigations into the C21 steroidal

glycoside constituents of this plant species[1][2].
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Physicochemical Properties
The fundamental physicochemical properties of Otophylloside O are summarized in Table 1.

This information is crucial for its identification and characterization in a laboratory setting.

Table 1: Physicochemical Properties of Otophylloside O

Property Value Reference

Molecular Formula C₅₆H₈₄O₂₀ [2]

Molecular Weight 1077.25 g/mol

CAS Number 1326583-08-7

Class C21 Steroidal Glycoside

Experimental Protocols
While the full, detailed experimental protocols for the isolation and structure elucidation of

Otophylloside O are contained within primary research articles that are not widely accessible,

the general methodology can be inferred from the available literature abstracts.

General Isolation Procedure
The isolation of Otophylloside O from the roots of Cynanchum otophyllum followed a multi-

step chromatographic process. A general workflow is outlined below.
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Caption: Generalized workflow for the isolation of Otophylloside O.

Structure Elucidation
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The definitive structure of Otophylloside O was determined through a combination of

spectroscopic techniques. The primary methods employed were:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Including 1D (¹H and ¹³C) and 2D NMR

experiments to establish the connectivity of atoms within the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRESIMS) was used to

determine the exact molecular formula.

Due to the inaccessibility of the full-text publications, the specific NMR chemical shifts and

mass spectrometry fragmentation data for Otophylloside O are not available in the public

domain.

Quantitative Data
Detailed quantitative data, such as the percentage yield of Otophylloside O from the plant

material and specific optical rotation values, are not available in the reviewed literature.

Biological Activity and Signaling Pathways
As of the latest available information, there are no specific studies detailing the biological

activities or the signaling pathways modulated by Otophylloside O. However, numerous other

C21 steroidal glycosides isolated from Cynanchum otophyllum have demonstrated significant

biological effects, primarily cytotoxicity against various cancer cell lines.

A study on the cytotoxicity of 26 pregnane glycosides from Cynanchum otophyllum revealed

that many of these compounds exhibited inhibitory activity against HepG2, Hela, and U251

cancer cell lines. While Otophylloside O was not explicitly mentioned in the list of tested

compounds in the accessible abstract, this suggests that it may possess similar cytotoxic

properties. The reported IC₅₀ values for some of these related compounds are presented in

Table 2 to provide a contextual reference.

Table 2: Cytotoxic Activity of Selected Pregnane Glycosides from Cynanchum otophyllum
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Compound Cell Line IC₅₀ (µM) Reference

Compound 8 HL-60 6.72

MCF-7 2.89

Compound 200 K-562 6.72

Compound 221 MCF-7 2.49

Caudatin SMMC-7721 8.6 - 58.5

HeLa 8.6 - 58.5

Note: The specific compounds are numbered as they appear in the cited literature.

Given the cytotoxic potential of related compounds, a hypothetical signaling pathway that could

be investigated for Otophylloside O is the induction of apoptosis in cancer cells.
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Caption: Hypothetical signaling pathway for Otophylloside O-induced apoptosis.

Conclusion and Future Directions
Otophylloside O is a structurally defined C21 steroidal glycoside from the medicinal plant

Cynanchum otophyllum. While its discovery and general isolation have been reported, a

significant gap in knowledge exists regarding its specific biological activities and mechanisms

of action. The cytotoxic potential of numerous related compounds from the same plant

suggests that Otophylloside O is a promising candidate for bioactivity screening, particularly in

the context of cancer research. Future research should focus on obtaining a pure sample of

Otophylloside O to perform comprehensive in vitro and in vivo studies to elucidate its

pharmacological profile and potential therapeutic applications. Furthermore, accessing the full

primary literature would be invaluable for a complete understanding of its chemical and

physical properties.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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